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Compound of Interest

Compound Name: 5-Norbornene-2-methanol

Cat. No.: B8022476 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount to ensuring laboratory safety and environmental

compliance. This guide provides a detailed, step-by-step procedure for the safe disposal of 5-
Norbornene-2-methanol, a combustible and hazardous chemical. Adherence to these

protocols is essential to mitigate risks and maintain a safe working environment.

Immediate Safety and Handling Precautions
5-Norbornene-2-methanol is a combustible liquid that is harmful if swallowed, inhaled, or

absorbed through the skin.[1] It can also cause skin and eye irritation. Therefore, all handling

and disposal procedures must be conducted in a well-ventilated area, preferably within a

chemical fume hood.[2][3] Personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves, and a lab coat, must be worn at all times.[4]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 5-Norbornene-2-
methanol, which are critical for its safe handling and storage.
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Property Value

Molecular Formula C₈H₁₂O

Molecular Weight 124.18 g/mol

Appearance Colorless to yellow liquid

Density 1.027 g/mL at 25 °C

Boiling Point 97 °C at 20 mmHg

Flash Point 87 °C (188.6 °F) - closed cup[4]

Storage Class 10 - Combustible liquids[4]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 5-Norbornene-2-methanol is through a

licensed hazardous waste disposal company.[5] Under no circumstances should this chemical

be disposed of down the drain or in regular trash.[1][2]

1. Waste Collection and Segregation:

Collect waste 5-Norbornene-2-methanol in a dedicated, properly labeled, and sealed
container. The container must be compatible with the chemical.
Do not mix 5-Norbornene-2-methanol waste with other chemical waste streams, particularly
oxidizing agents, bases, and strong reducing agents, to avoid potentially hazardous
reactions.[1]

2. Container Labeling:

Clearly label the waste container with the words "Hazardous Waste," the full chemical name
"5-Norbornene-2-methanol," and the associated hazards (e.g., "Combustible," "Harmful").

3. Temporary Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area designated for
hazardous waste.[5]
The storage area should be away from sources of ignition such as heat, sparks, and open
flames.[3]
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Ensure the storage area has secondary containment to manage any potential leaks.

4. Spill Management:

In the event of a spill, immediately remove all sources of ignition.[1]
Contain the spill using a non-combustible absorbent material such as sand, earth, or
vermiculite.[1][5]
Collect the absorbed material into a separate, sealed container for hazardous waste
disposal.
Clean the spill area thoroughly.

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal company to arrange for pickup and proper disposal of the waste.
Provide the disposal company with a complete and accurate description of the waste.

6. Disposal of Empty Containers:

Uncleaned, empty containers should be treated as hazardous waste and disposed of in the
same manner as the chemical itself.[5] They should be sealed and properly labeled.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 5-
Norbornene-2-methanol.
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Disposal Workflow for 5-Norbornene-2-methanol

Start: Have 5-Norbornene-2-methanol Waste

Is the waste contaminated with other chemicals?

Collect in a dedicated, labeled container

No

Consult EHS for appropriate mixed waste container

Yes

Store in a designated, cool, well-ventilated area away from ignition sources

Accidental Spill?

Contact Environmental Health & Safety (EHS) or licensed disposal company

End: Professional Disposal

No Contain with non-combustible absorbent material. Collect in a sealed container for disposal.

Yes

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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